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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data available for
2-sec-Butylphenol (CAS No. 89-72-5). The information is compiled from a variety of sources,
including regulatory assessments, safety data sheets, and scientific literature. This document is
intended to serve as a resource for researchers, scientists, and professionals involved in drug
development and chemical safety assessment.

Executive Summary

2-sec-Butylphenol is a substituted phenol that is corrosive to the eyes and skin.[1][2] It
exhibits moderate acute toxicity via oral and dermal routes of exposure.[1] While specific data
on chronic toxicity and carcinogenicity for 2-sec-butylphenol are limited, information on related
alkylphenols suggests potential endocrine-disrupting effects. Genotoxicity studies have shown
negative results in an in vivo micronucleus assay. Reproductive and developmental toxicity
screening indicates no adverse effects on fertility or development at the doses tested.[1] The
primary mechanism of toxicity for phenols, in general, involves protein denaturation and cell
membrane damage. For certain alkylphenols, endocrine disruption through interference with
estrogen receptor signaling pathways, such as MAPK/ERK and PI3K/Akt, has been identified.

Chemical and Physical Properties
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Property Value Reference
CAS Number 89-72-5 [3]
Molecular Formula C10H140 [3]
Molecular Weight 150.22 g/mol [3]
Appearance Colorless to amber liquid [4]
Boiling Point 226-228 °C [3]
Melting Point 12 °C [3]

Vapor Pressure

0.05 mmHg at 25°C

[3]

Solubility

Insoluble in water

[3]

Toxicological Data
Acute Toxicity

2-sec-Butylphenol demonstrates moderate acute toxicity through oral and dermal exposure

routes.
Test Species Route Value Reference
LDso Rat Oral 320 mg/kg [3]
LDso Guinea Pig Dermal 600 mg/kg [3]
LDso Rabbit Dermal 5560 mg/kg [3]
. >290 ppm (4
LCso Rat Inhalation [3]
hours)
Irritation and Corrosion
2-sec-Butylphenol is corrosive to the skin and eyes.
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Test Species Results Reference

Corrosive effects after

Skin ) )
o ) Rabbit =3 minutes of [1]
Irritation/Corrosion
exposure
Eye Irritation Rabbit Severe irritation [31[5]

Sensitization

Data on the skin sensitization potential of 2-sec-butylphenol is not readily available.

Repeated Dose Toxicity

Information on repeated dose toxicity is primarily derived from a combined repeated dose and
reproductive/developmental toxicity screening study (OECD 422). No significant systemic
toxicity was observed at the doses tested.[1]

Genotoxicity

2-sec-Butylphenol has not shown evidence of genotoxicity in an in vivo micronucleus assay.

Test System Results Reference
In vivo Micronucleus Mammalian ]
Negative
Test Erythrocytes
Carcinogenicity

There are no specific carcinogenicity studies available for 2-sec-butylphenol. It is not listed as
a carcinogen by IARC, NTP, or ACGIH.[3]

Reproductive and Developmental Toxicity

A single guideline study (OECD TG 422) on 2-sec-butylphenol showed no effects on fertility or
developmental parameters.[1] No tissue alterations in reproductive organs were observed in
repeated dose toxicity studies.[1]
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Mechanistic Toxicology & Signaling Pathways

Direct studies on the specific signaling pathways affected by 2-sec-butylphenol are not
available. However, based on data from structurally related alkylphenols like nonylphenol and
octylphenol, it is hypothesized that 2-sec-butylphenol may act as an endocrine disruptor by
interfering with estrogen signaling pathways. These pathways can include both genomic and
non-genomic actions of estrogen receptors (ERa and ER[3) and G protein-coupled estrogen
receptor (GPR30).
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Hypothesized non-genomic signaling pathways.
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Hypothesized genomic estrogenic signaling pathway.

Experimental Protocols

The toxicological data for 2-sec-butylphenol are largely based on studies following
standardized OECD guidelines. Below are generalized experimental workflows for key toxicity

tests.

Acute Dermal Toxicity (based on OECD 402)
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Animal Selection
(e.g., Rat, Rabbit)

Dose Group Assignment
(at least 5 animals/sex/group)

Dermal Application
(24-hour exposure)

Observation Period
(14 days)

Data Collection
(Mortality, clinical signs, body weight)

Necropsy
(Gross pathology)

LD50 Calculation

Click to download full resolution via product page

Generalized workflow for an acute dermal toxicity studly.
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Skin Corrosion/lrritation (based on OECD 404)

Animal Selection
(e.g., Albino Rabbit)

Test Site Preparation
(Clipping of fur)

Dermal Application
(Single dose, ~6 cm? area, 4-hour exposure)

'

Observation
(1, 24, 48, 72 hours, up to 14 days)

Scoring of Skin Reactions
(Erythema and Edema)

Classification
(Corrosive/Irritant/Non-irritant)
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Generalized workflow for a skin corrosion/irritation study.

In Vivo Micronucleus Assay (based on OECD 474)
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Animal Selection
(e.g., Mouse, Rat)

Dosing
(1 or 2 doses, 24h apart)

Sample Collection
(Bone marrow or peripheral blood at 24 & 48h)

Slide Preparation &@

Microscopic Analysis
(Scoring of micronucleated polychromatic erythrocytes)

Data Analysis
(Comparison to controls)

Click to download full resolution via product page

Generalized workflow for an in vivo micronucleus assay.

Conclusion

The available toxicological data for 2-sec-butylphenol indicate that it is a corrosive substance
with moderate acute toxicity. While specific long-term toxicity and carcinogenicity data are
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lacking, the potential for endocrine disruption, based on data from related alkylphenols,
warrants further investigation. The provided information, including quantitative toxicity values
and generalized experimental workflows, serves as a valuable starting point for risk
assessment and further research into the safety profile of this compound. Researchers are
encouraged to consult the original study reports for more detailed information on experimental
designs and results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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